4'-Isobutylpentanophenone

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 1-[4-(2-methylpropyl)phenyl]pentan-1-one
• InChI: InChI=1S/C15H22O/c1-4-5-6-15(16)14-9-7-13(8-10-14)11-12(2)3/h7-10,12H,4-6,11H2,1-3H3
• InChI Key: LYTGASAOAHKORG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)C1=CC=C(C=C1)CC(C)C

Description

4'-Isobutylpentanophenone is a useful research compound. Its molecular formula is C15H22O and its molecular weight is 218.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of valeryl chloride and aluminium chloride in dichloromethane was stirred at 0° C. for 30 minutes, and then isobutylbenzene was added. After stirring at 0° C. for 1 hour, the mixture was poured into ice water and extracted with dichloromethane. The organic layer was washed with an aqueous solution of sodium bicarbonate and brine, dried over magnesium sulfate and concentrated to give the object compound.